Cas no 476643-32-0 (2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide)

2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
- 3-Thiophenecarboxamide, 2,5-dichloro-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-
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- Inchi: 1S/C14H12Cl2N2O2S2/c1-14(2)4-7-10(8(19)5-14)22-13(17-7)18-12(20)6-3-9(15)21-11(6)16/h3H,4-5H2,1-2H3,(H,17,18,20)
- InChI Key: HUGXAPPPRFYEJU-UHFFFAOYSA-N
- SMILES: C1(Cl)SC(Cl)=CC=1C(NC1=NC2CC(C)(C)CC(=O)C=2S1)=O
Experimental Properties
- Density: 1.524±0.06 g/cm3(Predicted)
- pka: 5.17±0.40(Predicted)
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0737-0383-25mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 25mg |
$163.5 | 2023-05-17 | |
Life Chemicals | F0737-0383-75mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 75mg |
$312.0 | 2023-05-17 | |
Life Chemicals | F0737-0383-50mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 50mg |
$240.0 | 2023-05-17 | |
Life Chemicals | F0737-0383-3mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
Life Chemicals | F0737-0383-40mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 40mg |
$210.0 | 2023-05-17 | |
Life Chemicals | F0737-0383-5μmol |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
Life Chemicals | F0737-0383-2μmol |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
Life Chemicals | F0737-0383-15mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 15mg |
$133.5 | 2023-05-17 | |
Life Chemicals | F0737-0383-100mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 100mg |
$372.0 | 2023-05-17 | |
Life Chemicals | F0737-0383-30mg |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
476643-32-0 | 90%+ | 30mg |
$178.5 | 2023-05-17 |
2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide Related Literature
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Yang Liu,Keli Zhong,Zhaohua Li,Yanqiu Wang,Tie Chen,Myongsoo Lee,Long Yi Jin Polym. Chem., 2015,6, 7395-7401
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
Additional information on 2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
Compound CAS No 476643-32-0: 2,5-Dichloro-N-(5,5-Dimethyl-7-Oxo-4,5,6,7-Tetrahydro-1,3-Benzothiazol-2-Yl)Thiophene-3-Carboxamide
The compound with CAS No 476643-32-0, named 2,5-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a benzothiazole moiety and a carboxamide group. The presence of chlorine atoms at positions 2 and 5 of the thiophene ring introduces additional electronic and steric effects that can influence its reactivity and properties.
Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, the benzothiazole core is known for its ability to act as a versatile building block in heterocyclic chemistry. Its fused aromatic system provides stability and conjugation pathways that are crucial for applications in optoelectronics. The thiophene ring further enhances the molecule's electronic properties by introducing sulfur atoms into the conjugated system. This combination makes the compound an attractive candidate for use in organic semiconductors and light-emitting diodes (LEDs).
The carboxamide group attached to the benzothiazole moiety plays a critical role in modulating the molecule's solubility and intermolecular interactions. This functional group can participate in hydrogen bonding networks, which are essential for controlling the crystallinity and phase behavior of materials. Furthermore, the dimethyl substituents on the benzothiazole ring contribute to steric bulkiness and may influence the molecule's packing density in solid-state structures.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key challenge lies in achieving high yields while maintaining the integrity of sensitive functional groups such as the thiophene ring and the carboxamide group. Researchers have explored various reaction conditions to optimize this process, including the use of polar aprotic solvents and catalytic systems to facilitate bond formation.
From an application standpoint, this compound has shown promise in several areas. In drug discovery researches indicate that it may exhibit bioactivity due to its ability to interact with biological targets such as enzymes or receptors. Additionally its electronic properties make it suitable for use in organic electronics where materials with tailored charge transport characteristics are required.
Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure using density functional theory (DFT). These studies reveal that the molecule exhibits strong absorption bands in the visible region making it potentially useful as a photosensitizer or chromophore in optical devices.
In conclusion compound CAS No 476643-32-0 represents an intriguing example of how complex molecular architectures can be harnessed for diverse applications. With ongoing research into its synthesis characterization and applications this compound is poised to make significant contributions to both academic research and industrial development.
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